Cas no 1361714-32-0 (C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine)

• Product Name: C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine
• CAS No: 1361714-32-0
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4996199
• Update Time: 2025-05-20

C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',6'-dichloro-5-fluoro-biphenyl-3-yl)-methylamine
• C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-11-2-1-3-12(15)13(11)9-4-8(7-17)5-10(16)6-9/h1-6H,7,17H2
• InChI Key： VRSRHYNTCRWXRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(=CC(CN)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Additional information on C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine

Comprehensive Overview of C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361714-32-0)

The compound C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine (CAS No. 1361714-32-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the biphenyl core and halogen substitutions, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate specific biological targets.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of 5-fluoro and 2',6'-dichloro substituents in this molecule aligns with current trends in medicinal chemistry, where halogenation is leveraged to improve drug-like properties. This compound is often explored in the context of kinase inhibitors and GPCR modulators, which are hot topics in oncology and CNS drug development.

From a synthetic perspective, C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine is synthesized via multi-step organic reactions, including Suzuki-Miyaura coupling and reductive amination. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These methods ensure compliance with regulatory standards, a key concern for industries aiming to commercialize derivatives of this compound.

Environmental and safety considerations are also paramount. While the compound itself is not classified as hazardous, its halogenated nature necessitates careful handling to minimize ecological impact. Sustainable synthesis routes, such as catalysis and green chemistry approaches, are being investigated to align with global ESG (Environmental, Social, and Governance) goals. This resonates with the growing emphasis on eco-friendly chemical production in both academia and industry.

The versatility of CAS No. 1361714-32-0 extends beyond pharmaceuticals. It is also studied in material science for developing organic electronic components, where its conjugated system and halogen atoms contribute to charge transport properties. This dual applicability underscores its importance in interdisciplinary research, a trend increasingly reflected in patent filings and scientific publications.

For researchers sourcing this compound, quality benchmarks such as ≥98% purity and batch-to-batch consistency are non-negotiable. Suppliers often highlight these attributes alongside COA (Certificate of Analysis) documentation, addressing a common query among buyers. Additionally, the compound’s stability under various storage conditions (e.g., inert atmosphere, low temperature) is frequently discussed in technical datasheets.

In summary, C-(2',6'-Dichloro-5-fluoro-biphenyl-3-yl)-methylamine represents a convergence of cutting-edge chemical innovation and practical utility. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research evolves, this compound is poised to play a pivotal role in addressing unmet needs across multiple industries.